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Introduction

Copper indium diselenide (CulnSez) and its chalcopyrite analogues, such as copper indium
sulfide (CulnS2) and copper indium gallium diselenide (CIGS), have emerged as promising p-
type semiconductor materials for photoelectrochemical (PEC) water splitting to produce
hydrogen.[1][2][3] Their key advantages include a high absorption coefficient, a tunable band
gap optimal for absorbing a significant portion of the solar spectrum, and the potential for low-
cost fabrication.[1][4] These materials function as photocathodes, where photogenerated
electrons are driven to the semiconductor-electrolyte interface to reduce protons to hydrogen
gas.[2] This document provides detailed application notes and experimental protocols for the
use of CulnSez-based materials in PEC water splitting, summarizing key performance data and
outlining methodologies for electrode fabrication and characterization.

Key Performance Data of CulnSez-Based
Photocathodes
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The performance of CulnSe:z and related photocathodes is critically dependent on the
fabrication method, surface modifications, and the formation of heterojunctions. The following
table summarizes quantitative data from various studies to facilitate comparison.

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Applied-
Photocur Bias
Photocat o Onset
Fabricati rent . Photon-
hode Electrolyt . Potential Referenc
) on Density to-
Configura e (V vs.
. Method (at 0 V vs. Current
tion RHE) o
RHE) Efficiency
(ABPE)
Electrodep
0.1 M
Pt/In2Ss/Cu  osition & Not 1.9% at
~ Na:SO0s B ~0.61V [1][5]
InS2 Sulfurizatio specified 0.27V
(pH 9)
n
Electrodep
0.1 M
Pt/CdS/Cul  osition & Not Not 1.6% at
o Naz2S0a4 - - [1]
nS: Sulfurizatio specified specified 0.18V
(pH 9)
n
-6.79
ITO/FeOO
Not Not mA/cm2 (at  Not Not
H/CulnS2/ N N N N [6]
bt specified specified -0.4 V vs. specified specified
RHE)
451
Solvotherm
Ce0/SNS2/C Not mA/cm2 (at  Not Not
al/Hydrothe N N N [7]
ulnS:2 | specified -0.45Vvs.  specified specified
rma
RHE)
>6.6 times
CIS/CdS/M  Solvotherm  Not higher than  Not Not 6]
0S:2 al specified pristine specified specified
CIS
CulnS2/PN
DI3OT- Not Not -15.67 Not Not ]
Sel/TiO2/P  specified specified mA/cm?2 specified specified
t
Ag-doped Wet Not -9.8 Not Not [10]
CulnS2 chemical specified mA/cm? specified specified
© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.researchgate.net/publication/313812711_Surface_modifications_of_chalcopyrite_CuInS_2_thin_films_for_photochatodes_in_photoelectrochemical_water_splitting_under_sunlight_irradiation/fulltext/58a72be1aca27206d9ac39da/Surface-modifications-of-chalcopyrite-CuInS-2-thin-films-for-photochatodes-in-photoelectrochemical-water-splitting-under-sunlight-irradiation.pdf
https://www.researchgate.net/publication/313812711_Surface_modifications_of_chalcopyrite_CuInS_2_thin_films_for_photochatodes_in_photoelectrochemical_water_splitting_under_sunlight_irradiation
https://www.researchgate.net/publication/313812711_Surface_modifications_of_chalcopyrite_CuInS_2_thin_films_for_photochatodes_in_photoelectrochemical_water_splitting_under_sunlight_irradiation/fulltext/58a72be1aca27206d9ac39da/Surface-modifications-of-chalcopyrite-CuInS-2-thin-films-for-photochatodes-in-photoelectrochemical-water-splitting-under-sunlight-irradiation.pdf
https://www.researchgate.net/publication/325749175_Photoelectrochemical_Water_Splitting_of_CuInS_2_Photocathode_Collaborative_Modified_with_Separated_Catalysts_Based_on_Efficient_Photogenerated_Electron-Hole_Separation
https://pubs.acs.org/doi/abs/10.1021/acsami.8b21222
https://pubs.acs.org/doi/10.1021/acs.energyfuels.2c03502
https://pubmed.ncbi.nlm.nih.gov/33119209/
https://www.researchgate.net/publication/383449728_Investigation_of_Grain_Growth_in_Chalcopyrite_CuInS2_Photoelectrodes_Synthesized_under_Wet_Chemical_Conditions_for_Bias-Free_Photoelectrochemical_Water_Splitting
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

spin-
coating
0.4 M
K2S0a4 +
Three-
Pt/CdS/Cu( 0.4 M
stage co- ~36 12.5% at
In,Ga)Se:2 ) K2HPO4 + >0.6 V [11]
evaporatio mA/cm?2 0.53V
(x=0.5) 0.4 M
n
KH2PO4
(pH 6.8)

Experimental Protocols

Protocol 1: Fabrication of CulnS2 Photocathode via
Electrodeposition and Sulfurization

This protocol describes a common method for preparing CulnS: thin films on a molybdenum-
coated glass substrate.[1][5]

1. Substrate Preparation:
o Start with a molybdenum-coated soda-lime glass substrate.

o Clean the substrate sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol, for 15 minutes each.

e Dry the substrate under a stream of nitrogen.
2. Electrodeposition of Copper and Indium:

e Prepare an aqueous electrolyte solution containing copper and indium salts (e.g., CuSOa
and In2(S0a4)3).

e Use a three-electrode electrochemical cell with the Mo-coated glass as the working
electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the
reference.
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e Sequentially deposit a layer of copper followed by a layer of indium onto the Mo substrate.
The specific potentials and deposition times will determine the final Cu/In ratio and film
thickness.

3. Sulfurization:
¢ Place the Cu/In-coated substrate in a tube furnace.

e Heat the substrate to a high temperature (e.g., 500-550 °C) under a flow of H2S gas (e.g.,
5% in N2).

e The sulfurization time can range from 30 minutes to several hours, which allows for the
formation of the crystalline CulnSz chalcopyrite phase.

« Allow the furnace to cool down to room temperature under an inert gas flow (e.g., N2) before
removing the sample.

Protocol 2: Surface Modification with n-type Buffer
Layers (CdS or In2S3)

Surface modification with an n-type semiconductor layer forms a p-n heterojunction, which is
crucial for efficient charge separation and improved photovoltage.[1][2][3]

1. Chemical Bath Deposition (CBD) of CdS:[5]
e Prepare an aqueous solution containing:
o 12.5 mM CdSOa
o 0.22 M Thiourea
o 11 M Ammonia
e Immerse the fabricated CulnS: electrode in the solution.
e Heat the bath to 60 °C for approximately 7 minutes to deposit a thin layer of CdS.

¢ Rinse the electrode with deionized water and dry it.
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2. Chemical Bath Deposition (CBD) of In2Ss:[5]
e Prepare an aqueous solution containing:
o 25 mM In2(SO4)s
o 0.1 M Thioacetamide
o 0.1 M Acetic Acid
e Immerse the CulnS: electrode in the solution.
» Heat the bath to 65 °C for 15 minutes to deposit the In2Ss layer.

e Rinse the electrode thoroughly with deionized water and dry.

Protocol 3: Co-catalyst Deposition (Platinum)

A co-catalyst is often required to enhance the kinetics of the hydrogen evolution reaction at the
photocathode surface.[1][3]

1. Photo-assisted Deposition of Platinum:[5]

e Prepare an Nz-saturated aqueous solution of 0.1 M Na2SOa containing 1 mM HzPtCle, with
the pH adjusted to 4.0.

e Use a three-electrode setup with the modified CulnS: electrode as the working electrode.

« Irradiate the electrode while applying a constant potential of -0.1 V vs. Ag/AgClI for 10
minutes to photodeposit platinum nanoparticles onto the surface.

Protocol 4: Photoelectrochemical (PEC) Measurements

PEC measurements are performed to evaluate the performance of the fabricated
photocathodes.

1. Experimental Setup:

¢ Use a three-electrode configuration in a quartz window cell.
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e The fabricated CulnSe2-based electrode serves as the working electrode (photocathode).
e Aplatinum wire or mesh is used as the counter electrode.

e An Ag/AgCl or a saturated calomel electrode (SCE) is used as the reference electrode. The
measured potentials should be converted to the Reversible Hydrogen Electrode (RHE) scale
for standardized reporting.

e The electrolyte is typically a buffered aqueous solution, such as a sodium sulfate solution.[1]
The pH of the electrolyte is a critical parameter.

2. Light Source:

e A solar simulator with a light intensity of 2100 mW/cmz2 (AM 1.5G) is used to illuminate the
photoelectrode.

e The light should be chopped at a specific frequency to distinguish the photocurrent from the
dark current.

3. Electrochemical Measurements:

e Linear Sweep Voltammetry (LSV): Scan the potential at a slow rate (e.g., 10-20 mV/s) under
both dark and illuminated conditions to determine the photocurrent density and the onset
potential.

o Chronoamperometry: Hold the potential at a constant value (e.g., 0 V vs. RHE) and measure
the current over time to assess the stability of the photocathode.

» Electrochemical Impedance Spectroscopy (EIS): This technique can be used to investigate
the charge transfer resistance at the semiconductor-electrolyte interface.

Diagrams
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Caption: Experimental workflow for fabrication and characterization of CulnSez-based

photocathodes.
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Caption: Charge transfer pathway in a modified CulnSe2z photocathode for PEC water splitting.

Conclusion

CulnSe:z and its related chalcopyrite materials are highly promising for applications in
photoelectrochemical water splitting. Significant improvements in performance have been
achieved through the development of various fabrication techniques, the engineering of p-n
heterojunctions with n-type buffer layers like CdS and In2Ss, and the use of co-catalysts such
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as platinum.[1][3][5] The protocols outlined in this document provide a foundation for
researchers to fabricate and characterize these photocathodes. Further research into novel,
low-cost, and scalable fabrication methods, as well as the exploration of more earth-abundant
and stable co-catalysts, will be crucial for the future advancement of this technology for
sustainable hydrogen production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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